4-sec-butoxy-N-methyl-N-phenylbenzamide

• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol
• IUPAC Name: 4-butan-2-yloxy-N-methyl-N-phenylbenzamide
• InChI: InChI=1S/C18H21NO2/c1-4-14(2)21-17-12-10-15(11-13-17)18(20)19(3)16-8-6-5-7-9-16/h5-14H,4H2,1-3H3
• InChI Key: LXEIZIDOBXKBJH-UHFFFAOYSA-N
• SMILES: CCC(C)OC1=CC=C(C=C1)C(=O)N(C)C2=CC=CC=C2

Description

4-sec-butoxy-N-methyl-N-phenylbenzamide, also known as BML-190, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a selective antagonist of the cannabinoid receptor type 2 (CB2), which plays a crucial role in modulating the immune system and inflammation.

Scientific Research Applications

4-sec-butoxy-N-methyl-N-phenylbenzamide has been extensively studied in various scientific research applications, including the treatment of inflammatory and autoimmune diseases, pain management, and cancer therapy. Several studies have shown that 4-sec-butoxy-N-methyl-N-phenylbenzamide can effectively reduce inflammation and pain by blocking the CB2 receptor, which is highly expressed in immune cells and tissues. Moreover, 4-sec-butoxy-N-methyl-N-phenylbenzamide has been shown to inhibit the growth and metastasis of cancer cells by inducing apoptosis and suppressing angiogenesis.

Mechanism of Action

4-sec-butoxy-N-methyl-N-phenylbenzamide acts as a selective antagonist of the CB2 receptor, which is primarily expressed in immune cells and tissues. The CB2 receptor plays a crucial role in modulating the immune system and inflammation. When activated, the CB2 receptor can reduce inflammation and pain by inhibiting the release of pro-inflammatory cytokines and chemokines. However, overactivation of the CB2 receptor can lead to immunosuppression and impaired immune function. 4-sec-butoxy-N-methyl-N-phenylbenzamide blocks the CB2 receptor, thereby reducing inflammation and pain without compromising immune function.
Biochemical and Physiological Effects:
4-sec-butoxy-N-methyl-N-phenylbenzamide has several biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines and chemokines, the induction of apoptosis in cancer cells, and the suppression of angiogenesis. Moreover, 4-sec-butoxy-N-methyl-N-phenylbenzamide has been shown to reduce pain and inflammation in animal models of inflammatory and autoimmune diseases, such as arthritis and multiple sclerosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-sec-butoxy-N-methyl-N-phenylbenzamide in lab experiments is its selectivity for the CB2 receptor, which allows for the specific modulation of immune function and inflammation. Moreover, 4-sec-butoxy-N-methyl-N-phenylbenzamide has a well-established synthesis method and can be obtained in high purity and yield. However, one of the limitations of using 4-sec-butoxy-N-methyl-N-phenylbenzamide is its potential off-target effects, which may affect the interpretation of experimental results.

Future Directions

4-sec-butoxy-N-methyl-N-phenylbenzamide has significant potential for future research and therapeutic applications. Some of the future directions for 4-sec-butoxy-N-methyl-N-phenylbenzamide research include the development of more potent and selective CB2 receptor antagonists, the investigation of its potential use in cancer therapy, and the exploration of its role in modulating the gut microbiome and neuroinflammation. Moreover, the use of 4-sec-butoxy-N-methyl-N-phenylbenzamide in combination with other therapeutic agents may provide a more effective and targeted approach for the treatment of various diseases.

Synthesis Methods

The synthesis of 4-sec-butoxy-N-methyl-N-phenylbenzamide involves several steps, including the reaction of 4-bromo-N-methyl-N-phenylbenzamide with butyllithium, followed by the addition of sec-butyl bromide. The resulting product is then purified using column chromatography to obtain 4-sec-butoxy-N-methyl-N-phenylbenzamide in high yield and purity.